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Compound of Interest

Compound Name: Magnesium chloride hexahydrate

Cat. No.: B146165 Get Quote

Technical Support Center: Magnesium Chloride
Hexahydrate Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

magnesium chloride hexahydrate (MgCl₂·6H₂O) solutions.

Frequently Asked Questions (FAQs)
Q1: What is the proper way to store magnesium chloride hexahydrate solutions?

A1: Magnesium chloride hexahydrate is highly hygroscopic, meaning it readily absorbs

moisture from the air. To ensure the stability of your solutions, they should be stored in tightly

sealed, airtight containers in a cool, dry, and well-ventilated area.[1] For aqueous solutions,

storage at 2°C to 8°C is recommended to maintain chemical integrity.[1] Avoid large

temperature fluctuations, as this can lead to moisture absorption and degradation of the

product.[1]

Q2: What is the expected shelf life of a magnesium chloride hexahydrate solution?

A2: The shelf life of a magnesium chloride hexahydrate solution depends on the storage

conditions, concentration, and the presence of any contaminants. When stored properly in

airtight containers at cool temperatures, sterile solutions are stable and can be stored at room
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temperature.[2] However, for critical applications, it is recommended to perform periodic

stability testing to verify the concentration and purity of the solution over time.

Q3: How does temperature affect the stability of magnesium chloride hexahydrate solutions?

A3: Temperature can significantly impact the stability of magnesium chloride hexahydrate
solutions. Increased temperature can lead to:

Changes in Solubility: The solubility of magnesium chloride hexahydrate in water

increases with temperature.[3]

Decreased Viscosity: The viscosity of the solution will decrease as the temperature rises.[4]

Potential for Hydrolysis: At elevated temperatures, particularly above 116-118°C for the solid

form, magnesium chloride hexahydrate can begin to decompose and hydrolyze, forming

magnesium hydroxychloride and eventually magnesium oxide.[5] This can lead to a

decrease in the pH of the solution. While this is more pronounced at higher temperatures,

long-term storage at elevated ambient temperatures could potentially lead to subtle changes

in pH.

Q4: Can I sterilize my magnesium chloride hexahydrate solution by autoclaving?

A4: Autoclaving is generally not recommended for magnesium chloride hexahydrate
solutions. The high temperatures during autoclaving can promote hydrolysis, leading to the

formation of acidic byproducts (HCl) and a decrease in pH. A safer method for sterilization is to

filter the solution through a sterile 0.22 µm membrane filter.[2]
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Problem Possible Causes Recommended Actions

Precipitate formation in the

solution.

1. Supersaturation: The

solution was prepared at a

higher temperature and has

since cooled, causing the

magnesium chloride to

crystallize out. 2.

Contamination: The solution

has been contaminated with

another substance that is

reacting with the magnesium

chloride. 3. Formation of

Magnesium Hydroxide: If the

pH of the solution becomes too

basic, magnesium hydroxide

can precipitate.

1. Gently warm the solution

while stirring to redissolve the

precipitate. Ensure the storage

temperature is appropriate for

the concentration. 2. Prepare a

fresh solution using high-purity

water and reagents. Ensure all

glassware is thoroughly

cleaned. 3. Check the pH of

the solution. If it is

unexpectedly high, prepare a

fresh solution.

The pH of my solution has

decreased over time.

1. Hydrolysis: The solution

may have undergone

hydrolysis, especially if stored

at elevated temperatures,

leading to the formation of HCl.

2. Absorption of acidic gases:

If not stored in a tightly sealed

container, the solution may

have absorbed acidic gases

like CO₂ from the atmosphere.

1. Store solutions at the

recommended cool

temperatures. If elevated

temperatures are unavoidable

for the experiment, prepare the

solution fresh. 2. Always store

solutions in well-sealed

containers.

The concentration of my

solution is lower than

expected.

1. Inaccurate initial weighing:

The initial amount of

magnesium chloride

hexahydrate may have been

incorrect. 2. Hygroscopic

nature of the solid: The solid

magnesium chloride

hexahydrate may have

absorbed atmospheric

moisture before weighing,

1. Recalibrate the balance and

prepare a fresh solution,

ensuring accurate weighing. 2.

Store solid magnesium

chloride hexahydrate in a

desiccator and weigh it

promptly after removing it from

storage. 3. Ensure the solid is

fully dissolved by adequate
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leading to a lower actual mass

of MgCl₂·6H₂O. 3. Incomplete

dissolution.

stirring. Gentle warming can

aid dissolution.

I am seeing unexpected

results in my downstream

application (e.g., PCR, cell

culture).

1. Incorrect concentration: The

actual concentration of the

solution may be different from

the intended concentration. 2.

Presence of impurities: The

solution may be contaminated

with ions that interfere with the

application (e.g., heavy

metals). 3. Degradation of the

solution.

1. Verify the concentration of

your solution using a validated

analytical method (see

Experimental Protocols

section). 2. Use a high-purity

grade of magnesium chloride

hexahydrate and purified water

for solution preparation. 3.

Prepare fresh solutions,

especially for sensitive

applications.

Data Summary
The following tables summarize the expected trends in the physical and chemical properties of

magnesium chloride hexahydrate solutions at different temperatures. Actual values can vary

based on the specific concentration.

Table 1: Solubility of Magnesium Chloride Hexahydrate in Water

Temperature (°C) Solubility ( g/100 mL)

0 52.9[3]

20 54.3[3]

100 72.6[3]

Table 2: General Effect of Temperature and Concentration on Solution Properties
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Property
Effect of Increasing
Temperature

Effect of Increasing
Concentration

Viscosity Decreases[4] Increases[4]

pH
May slightly decrease over

long periods due to hydrolysis.

Generally, the solution is

slightly acidic, and the pH may

decrease with increasing

concentration due to hydrolysis

of the Mg²⁺ ion.

Experimental Protocols
Protocol 1: Stability Study of Magnesium Chloride Hexahydrate Solutions

Objective: To evaluate the stability of a magnesium chloride hexahydrate solution at different

storage temperatures over a defined period.

Materials:

Magnesium chloride hexahydrate (analytical grade)

High-purity water (e.g., deionized or distilled)

Calibrated analytical balance

Volumetric flasks and pipettes

Sterile 0.22 µm membrane filters and filtration apparatus

Sterile, airtight storage containers (e.g., glass or polypropylene)

pH meter

Viscometer

EDTA (ethylenediaminetetraacetic acid) solution (standardized 0.1 M)

Ammonia-ammonium chloride buffer (pH 10)
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Eriochrome Black T indicator

Procedure:

Solution Preparation:

Accurately weigh the required amount of magnesium chloride hexahydrate.

Dissolve the solid in high-purity water in a volumetric flask to the desired concentration.

Sterilize the solution by filtering through a 0.22 µm membrane filter.

Aseptically dispense the solution into multiple sterile, airtight containers.

Storage Conditions:

Store the containers at a minimum of three different temperatures:

Refrigerated (2-8°C)

Room Temperature (e.g., 25°C/60% RH)

Accelerated (e.g., 40°C/75% RH)

Testing Schedule:

Analyze the solutions at the following time points: 0, 1, 3, 6, and 12 months.

Analytical Tests:

Appearance: Visually inspect the solution for any changes in color, clarity, or for the

presence of particulate matter.

pH Measurement: Measure the pH of the solution using a calibrated pH meter.

Concentration Assay (EDTA Titration):

Pipette a known volume of the magnesium chloride solution into an Erlenmeyer flask.
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Add a specific volume of pH 10 ammonia-ammonium chloride buffer.

Add a small amount of Eriochrome Black T indicator.

Titrate with standardized 0.1 M EDTA solution until the color changes from wine red to

blue.

Record the volume of EDTA used and calculate the concentration of magnesium

chloride.

Viscosity: Measure the viscosity of the solution using a calibrated viscometer.

Acceptance Criteria:

Appearance: The solution should remain clear and colorless.

pH: The pH should not deviate by more than a specified amount from the initial value (e.g., ±

0.5 pH units).

Concentration: The concentration should remain within a certain percentage of the initial

concentration (e.g., 95-105%).

Viscosity: The viscosity should not change significantly from the initial measurement under

the same temperature conditions.
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Caption: Workflow for a stability study of magnesium chloride hexahydrate solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b146165?utm_src=pdf-body-img
https://www.benchchem.com/product/b146165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precipitate Observed in Solution Was the solution stored at a lower
temperature than preparation?

Gently warm and stir to redissolve.
Adjust storage temperature.

Yes

Is the pH of the solution
unexpectedly high?

No

Problem Resolved

Discard and prepare a fresh solution,
ensuring correct pH.

Yes

Is there a possibility of contamination?

No
Discard and prepare a fresh solution

using clean glassware and high-purity reagents.
Yes

No, consult further.

Click to download full resolution via product page

Caption: Troubleshooting guide for precipitate formation in magnesium chloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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